Cas no 923237-42-7 (1-(3,4-difluorobenzoyl)piperazine)

• Product Name: 1-(3,4-difluorobenzoyl)piperazine
• CAS No: 923237-42-7
• MF: C₁₁H₁₂F₂N₂O
• MW: 226.222589492798
• MDL: MFCD07392816
• CID: 3109493
• PubChem ID: 6489230
• Update Time: 2025-04-21

1-(3,4-difluorobenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorobenzoyl)piperazine
• 1-(3,4-difluorobenzoyl)piperazine, AldrichCPR
• (3,4-difluorophenyl)-piperazin-1-ylmethanone
• 923237-42-7
• SR-01000355564
• (3,4-difluorophenyl)(piperazin-1-yl)methanone
• AKOS000150415
• EN300-31760
• MFCD07392816
• (3,4-difluorophenyl)-piperazin-1-yl-methanone
• SR-01000355564-1
• GS3313

• MDL： MFCD07392816
• Inchi： 1S/C11H12F2N2O/c12-9-2-1-8(7-10(9)13)11(16)15-5-3-14-4-6-15/h1-2,7,14H,3-6H2
• InChI Key： ADUNZIXVJYFOSR-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(N1CCNCC1)=O)F

Computed Properties

• Exact Mass: 226.09176933g/mol
• Monoisotopic Mass: 226.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų